Cas no 1807008-62-3 (Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate)
Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate
-
- Inchi: 1S/C11H7BrF3NO2S/c1-18-10(17)4-6-7(5-16)9(3-2-8(6)12)19-11(13,14)15/h2-3H,4H2,1H3
- InChI Key: DIANEBUEKURXAG-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(C#N)=C1CC(=O)OC)SC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 382
- XLogP3: 3.8
- Topological Polar Surface Area: 75.4
Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013018698-1g |
Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate |
1807008-62-3 | 97% | 1g |
1,519.80 USD | 2021-06-25 |
Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate Related Literature
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
Additional information on Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate
Methyl 6-Bromo-2-Cyano-3-(Trifluoromethylthio)Phenylacetate: A Comprehensive Overview
The compound Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate (CAS No. 1807008-62-3) is a highly specialized organic compound with significant applications in the field of organic synthesis and materials science. This compound is characterized by its unique structure, which includes a methyl ester group, a bromine atom at the 6-position, a cyano group at the 2-position, and a trifluoromethylthio group at the 3-position on the phenyl ring. These functional groups make it a versatile building block for various chemical transformations.
Recent studies have highlighted the importance of Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate in the synthesis of bioactive compounds and advanced materials. The bromine atom at the 6-position serves as an excellent leaving group, facilitating nucleophilic substitution reactions. Meanwhile, the cyano group at the 2-position introduces electron-withdrawing effects, which can modulate the reactivity of the molecule in various reactions. The trifluoromethylthio group at the 3-position adds further complexity to the molecule, providing unique electronic and steric properties that are valuable in designing novel chemical reactions.
One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have utilized Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate as a key intermediate in the synthesis of potential drug candidates targeting various diseases. For instance, recent studies have demonstrated its role in the development of inhibitors for kinases and other enzymes involved in cancer progression.
In addition to its medicinal applications, Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate has also found use in materials science. Its unique structure makes it an ideal candidate for designing advanced polymers and coatings with tailored properties such as high thermal stability and resistance to environmental factors.
The synthesis of Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate involves a series of carefully designed reactions that require precise control over reaction conditions. One common approach involves the Friedel-Crafts acylation of bromobenzene derivatives followed by subsequent functionalization steps to introduce the cyano and trifluoromethylthio groups. Recent advancements in catalytic methods have further optimized these processes, making them more efficient and environmentally friendly.
From a structural perspective, Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate exhibits a high degree of symmetry and rigidity due to its aromatic ring system. This structural rigidity is advantageous in applications where precise molecular interactions are required, such as in crystal engineering or supramolecular chemistry.
Moreover, computational studies have provided deeper insights into the electronic properties of Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate. These studies have revealed that the molecule's electronic structure is significantly influenced by its substituents, particularly the electron-withdrawing cyano and trifluoromethylthio groups. This understanding has paved the way for new strategies in designing molecules with tailored electronic properties for specific applications.
In conclusion, Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate is a multifaceted compound with wide-ranging applications across various fields of chemistry. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond.
1807008-62-3 (Methyl 6-bromo-2-cyano-3-(trifluoromethylthio)phenylacetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)